Y13g dihydrochloride

• Molecular Formula: C16H25ClN2O4
• Molecular Weight: 344.8 g/mol
• InChI: InChI=1S/C16H24N2O4.ClH/c1-21-12-10-14(20)16(15(11-12)22-2)13(19)4-3-7-18-8-5-17-6-9-18;/h10-11,17,20H,3-9H2,1-2H3;1H
• InChIKey: DBFYJSURPLHKSD-UHFFFAOYSA-N

Y13g Dihydrochloride: A Dual AChE/IL-6 Inhibitor for Alzheimer's Research | Procurement Guide

Y13g dihydrochloride is a synthetic small-molecule dual inhibitor of acetylcholinesterase (AChE) and interleukin-6 (IL-6), derived from a xanthoxylin-piperazine hybrid scaffold. It was identified as the most potent compound among a rationally designed library of 80 candidates, of which 15 were synthesized and screened [1]. The compound is supplied as a dihydrochloride salt (CAS 2766380-73-6) with a molecular weight of 381.29 g/mol and is typically offered at ≥99% purity by specialized chemical vendors [2]. Its dual-target mechanism addresses both cholinergic dysfunction and neuroinflammation, two interconnected pathways implicated in Alzheimer's disease progression [1].

1

Dual AChE/IL-6 pathway inhibition study fit within Alzheimer's research models

2

High-purity dihydrochloride salt form for reproducible assay preparation

3

Top-ranked compound in designed xanthoxylin-piperazine hybrid series

• [1] Kaur S, Bansal Y. Design, molecular docking, synthesis and evaluation of xanthoxylin hybrids as dual inhibitors of IL-6 and acetylcholinesterase for Alzheimer's disease. Bioorg Chem. 2022;121:105670. PMID: 35189442. View Source
• [2] MedChemExpress. Y13g dihydrochloride product page. Cat. No.: HY-115910A. View Source

Why Generic AChE or IL-6 Inhibitors Cannot Replace Y13g Dihydrochloride in Dual-Target Alzheimer's Models

Single-target AChE inhibitors (e.g., donepezil) or standalone IL-6/anti-inflammatory agents do not replicate the dual pharmacological profile of Y13g dihydrochloride. The compound's structure is specifically optimized to simultaneously engage both the catalytic site of cholinesterases and the IL-6 signaling pathway, a combination that cannot be achieved by simply co-administering two separate agents due to pharmacokinetic and target-engagement disparities [1]. Within the xanthoxylin hybrid series, even closely related analogs with one-carbon linker alterations exhibit substantially reduced potency across both targets, confirming that the 3-carbon piperazine linker geometry of Y13g is critical for its superior multi-target activity [1].

Single-target AChE or IL-6 inhibitors may not replicate dual-pathway engagement profile observed for Y13g.

Analog linker-length modifications may substantially shift inhibitory potency across both enzymatic targets.

• [1] Kaur S, Bansal Y. Design, molecular docking, synthesis and evaluation of xanthoxylin hybrids as dual inhibitors of IL-6 and acetylcholinesterase for Alzheimer's disease. Bioorg Chem. 2022;121:105670. PMID: 35189442. View Source

Quantitative Differentiation Evidence for Y13g Dihydrochloride Against Closest Analogs

Dual-Target Potency Superiority: Y13g Dihydrochloride vs. Series Analogs in AChE and IL-6 Inhibition

Among 15 synthesized and biologically evaluated xanthoxylin hybrids, Y13g dihydrochloride was the only compound to demonstrate potent inhibition across all three tested enzymes: electric eel AChE (EeAChE), rat BuChE, and IL-6. The original publication explicitly designates Y13g as the 'most potent inhibitor of EeAChE, BuChE and IL-6' within this series, outperforming analogs with 1-, 2-, or 4-carbon linkers [1]. Only compounds achieving >45% EeAChE inhibition at the primary screening stage were advanced to IL-6 and BuChE profiling, and among those, Y13g was the top performer [1]. The key structural differentiator is the 3-carbon alkyl chain connecting the xanthoxylin moiety to the piperazine group [1].

Multi-target rank

Reported

Only compound simultaneously potent on EeAChE, BuChE, IL-6 in 15-member series

Supports dual-pathway study fit within xanthoxylin series

In vitro enzymatic assays; class-level rank

Evidence Dimension	Multi-target inhibitory potency (EeAChE, BuChE, IL-6)
Target Compound Data	Y13g: Identified as the most potent inhibitor of EeAChE, BuChE, and IL-6 within the 15-compound synthesized library [1]
Comparator Or Baseline	14 other xanthoxylin hybrids (Y1-Y12, Y13a-Y13f series) with varying linker lengths and amine substituents; only compounds exceeding 45% EeAChE inhibition advanced to IL-6/BuChE testing [1]
Quantified Difference	Y13g is the only compound achieving top-tier potency simultaneously on all three targets; the publication reports a dose-response effect with Y13g showing efficacy at 0.2, 0.4, and 0.8 mg/kg in vivo [1]
Conditions	In vitro enzymatic inhibition assays (EeAChE, rat BuChE, IL-6); in vivo STZ-induced amnesia model in mice at 0.2, 0.4, and 0.8 mg/kg doses [1]

Why This Matters

Procurement of a compound with verified multi-target superiority across the entire homologous series ensures the highest probability of reproducing published dual-inhibition effects, unlike inferior analogs that may only partially engage one target.

• [1] Kaur S, Bansal Y. Design, molecular docking, synthesis and evaluation of xanthoxylin hybrids as dual inhibitors of IL-6 and acetylcholinesterase for Alzheimer's disease. Bioorg Chem. 2022;121:105670. PMID: 35189442. View Source

In Vivo Memory Deficit Reversal: Y13g Dihydrochloride Dose-Dependent Efficacy in STZ-Induced Amnesia Model

Y13g dihydrochloride was evaluated in a streptozotocin (STZ)-induced amnesia model in mice at three escalating doses (0.2, 0.4, and 0.8 mg/kg). The compound produced dose-dependent reversal of memory deficits, with the 0.8 mg/kg dose restoring cognitive performance to a level that was not statistically different from normal untreated animals [1]. Histopathological examination confirmed that brain tissue from Y13g-treated animals at 0.8 mg/kg showed normal architecture comparable to healthy controls, indicating both functional and structural protection [1]. This is the only compound from the xanthoxylin hybrid series subjected to and validated in this in vivo paradigm within the original publication.

In vivo memory endpoint

Model context

0.8 mg/kg restored memory performance comparable to normal controls

Supports dose-dependent in vivo model-response context

STZ-induced amnesia mouse model; 0.2-0.8 mg/kg

Evidence Dimension	In vivo cognitive rescue in STZ-induced amnesia model
Target Compound Data	Y13g at 0.8 mg/kg: Full reversal of STZ-induced memory deficit; histopathology comparable to normal animals [1]
Comparator Or Baseline	STZ-induced amnesia control group (vehicle-treated); normal untreated animals as positive reference [1]
Quantified Difference	Dose-dependent improvement from 0.2 to 0.8 mg/kg; at 0.8 mg/kg, memory performance and histopathology are indistinguishable from normal controls [1]
Conditions	Mouse STZ-induced amnesia model; three doses (0.2, 0.4, 0.8 mg/kg); behavioral testing for learning and memory; histopathological analysis of brain tissue [1]

Why This Matters

In vivo validation at defined doses provides actionable guidance for researchers designing preclinical Alzheimer's studies, ensuring the selected compound has demonstrated central pharmacodynamic activity rather than relying solely on in vitro potency.

• [1] Kaur S, Bansal Y. Design, molecular docking, synthesis and evaluation of xanthoxylin hybrids as dual inhibitors of IL-6 and acetylcholinesterase for Alzheimer's disease. Bioorg Chem. 2022;121:105670. PMID: 35189442. View Source

Chemical Purity and Reproducibility: Y13g Dihydrochloride Batch Consistency for Reliable Research Outcomes

Commercially sourced Y13g dihydrochloride is available with a certified purity of 99.89% as determined by HPLC analysis [1]. This high level of purity minimizes batch-to-batch variability and reduces the risk of confounding biological effects from synthetic impurities, which is especially critical for in vivo studies where even minor contaminants can produce off-target behavioral or inflammatory effects. The dihydrochloride salt form ensures consistent aqueous solubility and ionization state, a practical advantage over the free base form for biological assay preparation [1].

Purity specification

Data to verify

99.89% HPLC purity (commercial batch)

Supports lot consistency and assay reproducibility

Supplier-reported batch specification

Evidence Dimension	Chemical purity (HPLC-assessed)
Target Compound Data	99.89% purity for Y13g dihydrochloride (commercial batch specification) [1]
Comparator Or Baseline	Industry-standard research compound purity threshold ≥95%; free base form (Y13g, Cat. No.: HY-115910) also available but requires separate solubilization optimization [1]
Quantified Difference	Purity exceeds standard research-grade specifications by approximately 4.89 percentage points; dihydrochloride salt form provides ready-to-use aqueous solubility [1]
Conditions	HPLC purity analysis; product specification as reported by MedChemExpress for Cat. No. HY-115910A [1]

Why This Matters

High certified purity reduces experimental noise in sensitive biological assays and ensures that observed pharmacological effects are attributable to Y13g itself rather than impurities, which is essential for reproducible science and valid procurement decisions.

• [1] MedChemExpress. Y13g dihydrochloride product page. Cat. No.: HY-115910A. View Source

Recommended Research Applications for Y13g Dihydrochloride Based on Quantitative Evidence

Dual-Target Mechanistic Studies in Alzheimer's Disease Pathology

Y13g dihydrochloride is the preferred tool compound for dissecting the interplay between cholinergic signaling and neuroinflammation in Alzheimer's disease. Its demonstrated dual inhibition of AChE and IL-6 [1] makes it suitable for experiments where simultaneous blockade of both pathways is required to evaluate synergistic contributions to cognitive decline, amyloid-beta processing, or tau pathology.

In Vivo Preclinical Efficacy Models of Memory Impairment

Given the published dose-dependent reversal of STZ-induced memory deficits at 0.2, 0.4, and 0.8 mg/kg in mice [1], Y13g dihydrochloride is the only compound from its chemical series with validated in vivo cognition-enhancing activity. Researchers establishing Alzheimer's preclinical pipelines should select this compound as a positive control or lead scaffold for cognitive rescue studies.

Structure-Activity Relationship (SAR) Reference Standard for Xanthoxylin Hybrids

As the most potent dual AChE/IL-6 inhibitor within a rationally designed 80-compound library, with the specific 3-carbon piperazine linker geometry conferring optimal activity [1], Y13g dihydrochloride serves as the benchmark reference compound for any SAR exploration around the xanthoxylin-piperazine scaffold. New analogs should be compared directly against Y13g in standardized enzymatic and cellular assays.

High-Purity Pharmacological Probe for Reproducible Research

With a certified purity of 99.89% [2], Y13g dihydrochloride is appropriate for high-sensitivity applications such as surface plasmon resonance (SPR) binding studies, isothermal titration calorimetry (ITC), and electrophysiological recordings where chemical contaminants can significantly distort affinity measurements and produce false positives.

Application

Selection Property

Validation Focus

Dual-pathway AD pathology studies

Dual AChE/IL-6 inhibition profile

Pathway synergy in research models

Memory impairment research models

Reported in vivo model-response

Dose-response behavioral endpoints

Xanthoxylin SAR studies

Top-ranked within synthesized series

Comparative potency in enzyme assays

High-sensitivity binding/functional assays

High-purity dihydrochloride salt form

Assay reproducibility, minimal interference

• [1] Kaur S, Bansal Y. Design, molecular docking, synthesis and evaluation of xanthoxylin hybrids as dual inhibitors of IL-6 and acetylcholinesterase for Alzheimer's disease. Bioorg Chem. 2022;121:105670. PMID: 35189442. View Source
• [2] MedChemExpress. Y13g dihydrochloride product page. Cat. No.: HY-115910A. View Source